Cas no 869586-30-1 (4'-(Trifluoromethyl)-Biphenyl-3-Acetic Acid)

4'-(Trifluoromethyl)-Biphenyl-3-Acetic Acid structure
869586-30-1 structure
Product Name:4'-(Trifluoromethyl)-Biphenyl-3-Acetic Acid
CAS No:869586-30-1
MF:C15H11F3O2
MW:280.241854906082
MDL:MFCD20441951
CID:859333
PubChem ID:22280181
Update Time:2025-09-27

4'-(Trifluoromethyl)-Biphenyl-3-Acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)acetic acid
    • 2-[4-[4-(trifluoromethyl)phenyl]phenyl]acetic acid
    • 3-[4-(TrifluoroMethyl)phenyl]phenylacetic acid
    • BS-25840
    • 4-[4-(Trifluoromethyl)phenyl]phenylacetic acid
    • 869586-30-1
    • 4-[4-(Trifluoromethyl)phenyl]phenylaceticacid
    • MFCD08701613
    • AKOS004117147
    • (4'-Trifluoromethylbiphenyl-4-yl)acetic acid
    • CS-0208909
    • (4'-Trifluoromethyl-biphenyl-4-yl)-acetic acid
    • 406188-98-5
    • [4'-(Trifluoromethyl)[1,1'-biphenyl]-4-yl]acetic acid
    • DTXSID20624267
    • SCHEMBL2272003
    • A50558
    • AB87686
    • 2-[4'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl]acetic acid
    • 4'-(Trifluoromethyl)-Biphenyl-3-Acetic Acid
    • MDL: MFCD20441951
    • Inchi: 1S/C15H11F3O2/c16-15(17,18)13-7-5-12(6-8-13)11-3-1-10(2-4-11)9-14(19)20/h1-8H,9H2,(H,19,20)
    • InChI Key: DHTATVFNFJNQCP-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=CC(CC(=O)O)=CC=1)(F)F

Computed Properties

  • Exact Mass: 280.07111408g/mol
  • Monoisotopic Mass: 280.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3Ų

4'-(Trifluoromethyl)-Biphenyl-3-Acetic Acid Pricemore >>

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